![molecular formula C6H4ClF3N2O2S B1425514 2-Chloro-6-trifluoromethyl-pyridine-3-sulfonic acid amide CAS No. 1208081-97-3](/img/structure/B1425514.png)
2-Chloro-6-trifluoromethyl-pyridine-3-sulfonic acid amide
Overview
Description
Trifluoromethylpyridines are a class of compounds that have been widely used in the agrochemical and pharmaceutical industries . They are characterized by a pyridine ring, which is a six-membered ring with one nitrogen atom, substituted with a trifluoromethyl group (-CF3) and a chloro group (-Cl). The presence of these groups can significantly alter the chemical and biological properties of the compounds .
Molecular Structure Analysis
The molecular structure of trifluoromethylpyridines is characterized by the presence of a pyridine ring, a trifluoromethyl group, and a chloro group . The exact structure, including the positions of these groups on the ring, can greatly influence the properties of the compound .Chemical Reactions Analysis
Trifluoromethylpyridines can undergo a variety of chemical reactions, depending on the other functional groups present in the molecule . For example, they can participate in coupling reactions, which are commonly used in their synthesis .Physical And Chemical Properties Analysis
Trifluoromethylpyridines have unique physicochemical properties due to the presence of the fluorine atom and the pyridine moiety . These properties can influence their solubility, stability, and reactivity .Scientific Research Applications
Synthesis of Pyridine Derivatives
The compound has been utilized in a one-step conversion process to synthesize various pyridine and quinoline derivatives from N-vinyl and N-aryl amides. This involves the activation of amides with trifluoromethanesulfonic anhydride in the presence of 2-chloropyridine, leading to the formation of the desired derivatives through π-nucleophile addition to the activated intermediate and annulation. The process showcases compatibility with sensitive N-vinyl amides, epimerizable substrates, and a wide range of functional groups, indicating its versatility in organic synthesis (Movassaghi, Hill, & Ahmad, 2007).
Crystal Structural Analysis
The compound's structural derivatives, specifically pyridinesulfonic acid and pyridinesulfonamide functional groups, have been studied for their hydrogen bonding and molecular packing in the context of their prevalence in drugs, pharmaceuticals, and as ligands in metal–organic frameworks. This research provides insights into polymorph screening and solid form hunting of pharmacologically active sulfonamides, which is critical for drug design and development (Akiri, Cherukuvada, Rana, & Nangia, 2012).
Polymer Science
In the field of polymer science, the compound has been instrumental in the synthesis of novel fluorinated polyamides. These polyamides exhibit exceptional solubility and can be processed into films, showcasing high glass-transition temperatures and thermal stability. This makes them suitable for advanced materials applications where high performance and durability are required (Shockravi, Abouzari-Lotf, Javadi, & Taheri, 2009).
Peptide Synthesis
The compound has also been explored as a coupling reagent for amide bond formation in peptide synthesis. This application is particularly valuable in the synthesis of peptides and proteins, where precise control over bond formation is essential. The ability to form amide bonds through either an active ester or a mixed anhydride approach provides a versatile tool for bioorganic chemists and pharmaceutical scientists (Itoh, Nojima, Notani, Hagiwara, & Takai, 1974).
Mechanism of Action
Safety and Hazards
Future Directions
Biochemical Analysis
Biochemical Properties
It is known that trifluoromethylpyridine derivatives, which include this compound, have superior pest control properties when compared to traditional phenyl-containing insecticides . This suggests that 2-Chloro-6-trifluoromethyl-pyridine-3-sulfonic acid amide may interact with certain enzymes, proteins, and other biomolecules in pests, leading to their extermination.
Metabolic Pathways
It is possible that this compound interacts with certain enzymes or cofactors and may affect metabolic flux or metabolite levels .
properties
IUPAC Name |
2-chloro-6-(trifluoromethyl)pyridine-3-sulfonamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4ClF3N2O2S/c7-5-3(15(11,13)14)1-2-4(12-5)6(8,9)10/h1-2H,(H2,11,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NYYZQFIIBCYUED-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC(=C1S(=O)(=O)N)Cl)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4ClF3N2O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001229423 | |
Record name | 2-Chloro-6-(trifluoromethyl)-3-pyridinesulfonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001229423 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
260.62 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1208081-97-3 | |
Record name | 2-Chloro-6-(trifluoromethyl)-3-pyridinesulfonamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1208081-97-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Chloro-6-(trifluoromethyl)-3-pyridinesulfonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001229423 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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